Cas no 1873873-01-8 (1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine)

1,4-Dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 3-methylpyridinyl group at the 3-position and an amine functionality at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyridine and pyrazole moieties enhance binding affinity in target interactions, while the amine group offers versatility for further derivatization. The compound exhibits favorable stability and solubility profiles, facilitating its use in diverse reaction conditions. Its well-defined molecular architecture supports precise modifications, rendering it suitable for applications in medicinal chemistry and material science.

1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine structure

1873873-01-8 structure

Product Name:1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine

CAS No:1873873-01-8

MF:C₁₁H₁₄N₄

MW:202.255661487579

CID:6518110

PubChem ID:165492828

Update Time:2025-08-03

1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine
- EN300-1148593
- 1873873-01-8
- Inchi： 1S/C11H14N4/c1-7-6-13-5-4-9(7)10-8(2)11(12)15(3)14-10/h4-6H,12H2,1-3H3
- InChI Key： CPOWUGZBUJNVSY-UHFFFAOYSA-N
- SMILES： N1(C)C(=C(C)C(C2C=CN=CC=2C)=N1)N

Computed Properties

Exact Mass: 202.121846464g/mol
Monoisotopic Mass: 202.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 56.7Å²

1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1148593-1.0g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8		1g	$0.0	2023-06-09
Enamine	EN300-1148593-0.05g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	0.05g	$768.0	2023-10-25
Enamine	EN300-1148593-0.1g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	0.1g	$804.0	2023-10-25
Enamine	EN300-1148593-0.25g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	0.25g	$840.0	2023-10-25
Enamine	EN300-1148593-0.5g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	0.5g	$877.0	2023-10-25
Enamine	EN300-1148593-1g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	1g	$914.0	2023-10-25
Enamine	EN300-1148593-2.5g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	2.5g	$1791.0	2023-10-25
Enamine	EN300-1148593-5g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	5g	$2650.0	2023-10-25
Enamine	EN300-1148593-10g	1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine	1873873-01-8	95%	10g	$3929.0	2023-10-25

1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine

Research Brief on 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine (CAS: 1873873-01-8)

The compound 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine (CAS: 1873873-01-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine as a promising scaffold for drug development. Its unique chemical structure, featuring a pyrazole core substituted with a methylpyridine moiety, has been shown to interact with specific biological targets, including kinases and receptors implicated in various diseases. Researchers have employed advanced computational and experimental techniques to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the key findings from recent investigations is the compound's inhibitory activity against certain protein kinases involved in cancer progression. In vitro and in vivo studies have demonstrated its ability to suppress tumor growth and metastasis, making it a potential candidate for oncology therapeutics. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further enhances its appeal as a drug lead.

Beyond its anticancer potential, 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine has also been explored for its anti-inflammatory and neuroprotective effects. Preliminary data suggest that it modulates inflammatory pathways and protects neuronal cells from oxidative stress, opening new avenues for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as selectivity, toxicity, and formulation need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the development of 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine-based therapies.

In conclusion, 1,4-dimethyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine represents a versatile and potent compound with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for realizing its full clinical benefits. This brief underscores the importance of ongoing innovation in chemical biology to address unmet medical needs.